Cas no 1189890-45-6 (rac 4-(3-Aminobutyl)phenol-d6)

Technical Introduction: rac-4-(3-Aminobutyl)phenol-d6 is a deuterated analog of 4-(3-aminobutyl)phenol, where six hydrogen atoms are replaced with deuterium. This isotopic labeling enhances the compound's utility in mass spectrometry and NMR studies, providing improved signal resolution and reduced interference in metabolic or pharmacokinetic research. The racemic form ensures broad applicability in stereochemical investigations, while the aminobutylphenol scaffold offers versatility as an intermediate in pharmaceutical and biochemical synthesis. Deuterium incorporation also increases metabolic stability, making it valuable for tracer studies. The compound is characterized by high isotopic purity and consistent performance in analytical applications.

rac 4-(3-Aminobutyl)phenol-d6 structure

Product Name:rac 4-(3-Aminobutyl)phenol-d6

CAS No:1189890-45-6

MF:C₁₀H₁₅NO

MW:171.269172906876

CID:1059509

Update Time:2025-05-28

rac 4-(3-Aminobutyl)phenol-d6 Chemical and Physical Properties

Names and Identifiers

- rac 4-(3-Aminobutyl)phenol-d6
- 4-(3-amino-2,2,3,4,4,4-hexadeuteriobutyl)phenol
- Inchi： 1S/C10H15NO/c1-8(11)2-3-9-4-6-10(12)7-5-9/h4-8,12H,2-3,11H2,1H3/i1D3,2D2,8D
- InChI Key： WNTVTQIJPAFZEL-ODMYFNJSSA-N
- SMILES： OC1C=CC(=CC=1)CC([2H])([2H])C([2H])(C([2H])([2H])[2H])N

Computed Properties

Exact Mass: 171.15300

Experimental Properties

PSA: 46.25000
LogP: 2.37230

rac 4-(3-Aminobutyl)phenol-d6 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A602502-2.5mg	rac 4-(3-Aminobutyl)phenol-d6	1189890-45-6		2.5mg	$ 173.00	2023-09-08
TRC	A602502-25mg	rac 4-(3-Aminobutyl)phenol-d6	1189890-45-6		25mg	$ 1355.00	2023-09-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	R874067-5mg	Rac 4-(3-Aminobutyl)phenol-d6	1189890-45-6	AR	5mg	￥3,406.00	2022-08-31
SHENG KE LU SI SHENG WU JI SHU	sc-219780-2.5 mg	rac 4-(3-Aminobutyl)phenol-d6,	1189890-45-6		2.5 mg	￥2,708.00	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-219780-2.5mg	rac 4-(3-Aminobutyl)phenol-d6,	1189890-45-6		2.5mg	￥2708.00	2023-09-05